Cas no 893444-15-0 ((R)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)isoxazole-3-carboxylate)

• Product Name: (R)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)isoxazole-3-carboxylate
• CAS No: 893444-15-0
• MF: C₁₃H₂₀N₂O₅
• MW: 284.308303833008
• CID: 844505
• PubChem ID: 59421477
• Update Time: 2025-06-12

(R)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)isoxazole-3-carboxylate
• 3-Isoxazolecarboxylic acid, 5-[(1R)-1-[[(1,1-diMethylethoxy)carbonyl]aMino]ethyl]-, ethyl ester
• ethyl 5-[(1R)-1-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-1,2-oxazole-3-carboxylate
• ethyl 5-[(1R)-1-{[(tert-butoxy)carbonyl]amino}ethyl]-1,2-oxazole-3-carboxylate
• SCHEMBL10235503
• (R)-ethyl 5-(1-(tert-butoxycarbonylamino)ethyl)isoxazole-3-carboxylate
• (R)-ethyl 5-(1-(BOC-amino)ethyl)isoxazole-3-carboxylate
• ethyl (R)-5-(1-((tert-butoxycarbonyl)amino)ethyl)isoxazole-3-carboxylate
• (R)-Ethyl5-(1-((tert-butoxycarbonyl)amino)ethyl)isoxazole-3-carboxylate
• DTXSID90731952
• LRNQCWGIVGRIAH-MRVPVSSYSA-N
• Ethyl 5-{(1R)-1-[(tert-butoxycarbonyl)amino]ethyl}-1,2-oxazole-3-carboxylate
• 893444-15-0

• Inchi： 1S/C13H20N2O5/c1-6-18-11(16)9-7-10(20-15-9)8(2)14-12(17)19-13(3,4)5/h7-8H,6H2,1-5H3,(H,14,17)/t8-/m1/s1
• InChI Key： LRNQCWGIVGRIAH-MRVPVSSYSA-N
• SMILES： O(C(N[C@H](C)C1=CC(C(=O)OCC)=NO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 284.13722174g/mol
• Monoisotopic Mass: 284.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on (R)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)isoxazole-3-carboxylate

Introduction to (R)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)isoxazole-3-carboxylate (CAS No. 893444-15-0)

In the realm of pharmaceutical chemistry, the compound (R)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)isoxazole-3-carboxylate, identified by its CAS number 893444-15-0, has garnered significant attention due to its unique structural features and potential therapeutic applications. This isoxazole derivative, characterized by a chiral center and an amide linkage, represents a promising candidate in the development of novel bioactive molecules. The presence of a tert-butoxycarbonyl (Boc) group further enhances its utility as an intermediate in peptide synthesis and drug design.

The isoxazole core is a heterocyclic scaffold that has been extensively studied for its biological activity. Isoxazoles are known to exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in (R)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)isoxazole-3-carboxylate contributes to its distinct interactions with biological targets, making it a valuable tool in medicinal chemistry research.

Recent advancements in the field of drug discovery have highlighted the importance of chiral compounds in achieving optimal pharmacological outcomes. The (R)-configuration at the stereogenic center of this compound ensures high enantioselectivity, which is crucial for minimizing side effects and enhancing efficacy. This feature aligns with the growing trend in developing enantiopure drugs that offer better therapeutic profiles.

The Boc-protected amine group in (R)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)isoxazole-3-carboxylate serves as a versatile handle for further chemical modifications. This protection strategy allows for selective deprotection under mild conditions, facilitating the synthesis of complex peptidomimetics and other bioconjugates. Such modifications are essential for exploring new drug mechanisms and improving drug delivery systems.

Current research in medicinal chemistry has demonstrated that isoxazole derivatives can modulate various biological pathways by acting on key enzymes and receptors. For instance, studies have shown that certain isoxazole compounds exhibit inhibitory activity against enzymes involved in inflammation and cancer progression. The structural motif of (R)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)isoxazole-3-carboxylate suggests potential interactions with these targets, warranting further investigation.

In addition to its pharmacological potential, this compound has been explored as a building block in synthetic organic chemistry. The combination of an isoxazole ring with an amine group provides multiple sites for functionalization, enabling the construction of diverse molecular libraries. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying novel lead compounds.

The synthesis of (R)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)isoxazole-3-carboxylate involves multi-step reactions that showcase the expertise required in modern synthetic chemistry. Key steps include the formation of the isoxazole ring through cycloaddition reactions, followed by selective functionalization to introduce the Boc-amino group and the ethyl ester moiety. These synthetic strategies highlight the compound's complexity and the precision required to achieve high yields and purity.

From a computational chemistry perspective, virtual screening methods have been employed to predict the binding affinity of this compound to various biological targets. Molecular docking studies have revealed promising interactions with enzymes such as kinases and proteases, which are implicated in numerous diseases. These computational insights have guided experimental efforts toward optimizing the compound's pharmacokinetic properties.

The role of this compound in drug development is further underscored by its potential as a prodrug or a precursor for active pharmaceutical ingredients (APIs). Prodrug strategies leverage biotransformation processes to release active compounds within target tissues, thereby improving bioavailability and reducing toxicity. The structural features of (R)-Ethyl 5-(1-((tert-butoxycarbonyl)amino)ethyl)isoxazole-3-carboxylate make it an attractive candidate for such applications.

Future directions in research may involve exploring derivatives of this compound to enhance their metabolic stability and target specificity. Advances in biocatalysis and green chemistry could also facilitate more sustainable synthetic routes, aligning with global efforts to reduce environmental impact in pharmaceutical manufacturing.